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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B12304621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 11-Oxomogroside IV, a natural

triterpenoid glycoside with emerging potential in cancer research. This document outlines its

chemical properties, experimental protocols for assessing its bioactivity, and a discussion of its

putative signaling pathways.

Core Data Presentation
Quantitative data for 11-Oxomogroside IV is summarized in the table below for easy

reference.
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Parameter Value Source(s)

CAS Number 2096516-32-2 [1][2]

Molecular Weight 1123.28 g/mol [2]

Molecular Formula C54H90O24 [2]

Source
Fruits of Siraitia grosvenorii

(Monk Fruit)
[1]

Reported Bioactivity

Anti-tumor; cytotoxic to SMMC-

772 human hepatoma cells

(IC50: 288 µg/mL)

Experimental Protocols
The following are detailed methodologies for key experiments to assess the anti-cancer effects

of 11-Oxomogroside IV, based on established protocols for similar natural compounds.

Cell Viability and Cytotoxicity Assessment (MTT Assay)
This protocol determines the effect of 11-Oxomogroside IV on the viability of cancer cells,

such as the SMMC-772 human hepatoma cell line.

Materials:

11-Oxomogroside IV

SMMC-772 cells (or other cancer cell lines of interest)

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well plates
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CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: Seed SMMC-772 cells into 96-well plates at a density of 5 x 10^3 cells/well in

100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare a stock solution of 11-Oxomogroside IV in DMSO and then

dilute it with culture medium to achieve a series of final concentrations. Replace the medium

in the wells with 100 µL of medium containing the different concentrations of 11-
Oxomogroside IV. Include a vehicle control (medium with the same concentration of DMSO

used for the highest compound concentration).

Incubation: Incubate the plates for 48-72 hours.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The

IC50 value (the concentration that inhibits 50% of cell growth) can be determined from a

dose-response curve.

Apoptosis Analysis (Annexin V-FITC/PI Staining)
This flow cytometry-based assay is used to quantify the induction of apoptosis by 11-
Oxomogroside IV.

Materials:

Cancer cells treated with 11-Oxomogroside IV (from a similar setup as the cytotoxicity

assay)
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Annexin V-FITC Apoptosis Detection Kit

Phosphate-buffered saline (PBS)

Flow cytometer

Procedure:

Cell Treatment and Harvesting: Treat cells with 11-Oxomogroside IV at the desired

concentrations for 24-48 hours. Harvest the cells by trypsinization and collect them by

centrifugation.

Washing: Wash the cells twice with cold PBS.

Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC

and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room

temperature for 15 minutes.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-

positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive

cells are in late apoptosis or necrosis.

Visualizations
The following diagrams illustrate a proposed experimental workflow and a putative signaling

pathway for the anti-tumor activity of 11-Oxomogroside IV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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